Cas no 321391-74-6 (4-(4-chlorophenyl)-1-(4-methoxyphenyl)-3-methyl-1H-pyrazol-5-amine)

• Product Name: 4-(4-chlorophenyl)-1-(4-methoxyphenyl)-3-methyl-1H-pyrazol-5-amine
• CAS No: 321391-74-6
• MDL: MFCD00140642
• CID: 4645835
• Update Time: 2025-10-23

4-(4-chlorophenyl)-1-(4-methoxyphenyl)-3-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-CHLOROPHENYL)-1-(4-METHOXYPHENYL)-3-METHYL-1H-PYRAZOL-5-AMINE
• 4-(4-CHLOROPHENYL)-1-(4-METHOXYPHENYL)-3-METHYL-1H-PYRAZOL-5-YLAMINE
• 4-(4-chlorophenyl)-1-(4-methoxyphenyl)-3-methyl-1H-pyrazol-5-amine

• MDL： MFCD00140642

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 4-(4-chlorophenyl)-1-(4-methoxyphenyl)-3-methyl-1H-pyrazol-5-amine

Introduction to 4-(4-chlorophenyl)-1-(4-methoxyphenyl)-3-methyl-1H-pyrazol-5-amine (CAS No. 321391-74-6)

4-(4-chlorophenyl)-1-(4-methoxyphenyl)-3-methyl-1H-pyrazol-5-amine, identified by its Chemical Abstracts Service (CAS) number 321391-74-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This heterocyclic compound belongs to the pyrazole family, a class of molecules known for their diverse biological activities and structural versatility. The presence of both chloro and methoxy substituents on the aromatic rings, combined with the methyl group at the 3-position, contributes to its unique chemical properties and potential pharmacological effects.

The compound's structure is characterized by a central pyrazol-5-amine core, which is flanked by two aromatic rings. The 4-chlorophenyl group at the 4-position of the first aromatic ring introduces a electron-withdrawing effect, while the 4-methoxyphenyl group at the 1-position of the second aromatic ring provides a electron-donating influence. This combination of substituents can modulate the compound's reactivity, solubility, and interaction with biological targets. Such structural features are often exploited in drug design to optimize potency, selectivity, and pharmacokinetic profiles.

In recent years, there has been growing interest in pyrazole derivatives as scaffolds for developing novel therapeutic agents. Pyrazoles exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The specific substitution pattern in 4-(4-chlorophenyl)-1-(4-methoxyphenyl)-3-methyl-1H-pyrazol-5-amine suggests potential applications in modulating enzymatic pathways and receptor interactions relevant to various diseases.

One of the most compelling aspects of this compound is its potential role in oncology research. Pyrazole derivatives have been extensively studied for their ability to inhibit kinases and other enzymes involved in cancer cell proliferation and survival. The chloro and methoxy groups in 4-(4-chlorophenyl)-1-(4-methoxyphenyl)-3-methyl-1H-pyrazol-5-amine may enhance its binding affinity to target proteins, making it a promising candidate for further investigation as an anticancer agent. Preliminary studies have suggested that such derivatives can disrupt signaling pathways critical for tumor growth, such as the MAPK and PI3K/Akt pathways.

Furthermore, the compound's structural similarity to known bioactive molecules allows for rational drug design approaches. By leveraging computational modeling and high-throughput screening techniques, researchers can identify analogs of 4-(4-chlorophenyl)-1-(4-methoxyphenyl)-3-methyl-1H-pyrazol-5-amine with enhanced efficacy or reduced toxicity. This iterative process is essential for translating laboratory findings into viable therapeutic options for patients.

The synthesis of 4-(4-chlorophenyl)-1-(4-methoxyphenyl)-3-methyl-1H-pyrazol-5-amine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the chloro and methoxy groups typically involves halogenation and methylation reactions, respectively. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, can improve yield and purity while minimizing byproduct formation. These techniques are critical for producing sufficient quantities of the compound for preclinical testing.

Preclinical studies have begun to explore the pharmacological profile of 4-(4-chlorophenyl)-1-(4-methoxyphenyl)-3-methyl-1H-pyrazol-5-amine in vitro and in vivo models. Initial results indicate that the compound exhibits moderate activity against certain cancer cell lines, with potential mechanisms involving inhibition of key enzymes or disruption of protein-protein interactions. Additionally, its interaction with metabolic pathways has been examined to assess its potential side effects or toxicities.

The compound's solubility and bioavailability are also important considerations for its development into a drug candidate. Modifications to its structure may be necessary to enhance these properties without compromising its biological activity. For instance, incorporating polar functional groups or optimizing molecular weight can improve solubility while maintaining efficacy.

In conclusion, 4-(4-chlorophenyl)-1-(4-methoxyphenyl)-3-methyl-1H-pyrazol-5-amine (CAS No. 321391-74-6) represents a promising lead compound in pharmaceutical research. Its unique structural features and demonstrated biological activity make it an attractive candidate for further development into a therapeutic agent. As research progresses, additional insights into its mechanism of action and pharmacokinetic properties will be crucial for advancing it toward clinical application.